Cas no 2228711-47-3 (tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate
• CAS No: 2228711-47-3
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5943476
• PubChem ID: 165620097
• Update Time: 2025-05-23

tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate
• 2228711-47-3
• tert-butyl N-{4-[1-(aminomethyl)-4-hydroxycyclohexyl]phenyl}carbamate
• EN300-1878383

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(22)20-14-6-4-13(5-7-14)18(12-19)10-8-15(21)9-11-18/h4-7,15,21H,8-12,19H2,1-3H3,(H,20,22)
• InChI Key： QDUCDDKMPNCUJK-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(=CC=2)NC(=O)OC(C)(C)C)(CN)CC1

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate

tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound CAS No. 2228711-47-3, commonly referred to as tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate, has garnered significant attention due to its unique structural properties and potential applications. This compound is a derivative of carbamic acid, featuring a tert-butyl group and a substituted cyclohexane ring. The presence of an amino group and hydroxyl group within its structure introduces intriguing chemical reactivity and biological activity, making it a subject of interest in both academic and industrial research.

The synthesis of tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate involves a multi-step process that typically begins with the preparation of the corresponding cyclohexane derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within this molecule, enhancing its potential for use in enantioselective reactions. Researchers have also explored various coupling reactions to incorporate functional groups, further expanding its versatility in chemical transformations.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the development of novel anti-inflammatory agents. The hydroxyl group present in the cyclohexane ring facilitates hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the amino group can participate in various biochemical processes, making this compound a promising candidate for drug discovery.

Recent research has also highlighted the potential of tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate in materials science. Its ability to form stable amide bonds has led to its investigation as a building block for polymeric materials with tailored mechanical properties. By incorporating this compound into polymer networks, scientists have achieved enhanced flexibility and durability, which could be advantageous in applications ranging from biomedical devices to advanced coatings.

The structural complexity of this compound presents both challenges and opportunities for analytical chemists. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its molecular structure and confirm its purity. These methods have proven invaluable in ensuring the reliability of experimental results and facilitating further research into its properties.

In conclusion, CAS No. 2228711-47-3, or tert-butyl N-{4-1-(aminomethyl)-4-hydroxycyclohexylphenyl}carbamate, stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups and structural features positions it as a valuable tool in diverse fields, from drug discovery to materials science. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to make significant contributions to scientific advancement.